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Compound of Interest

Compound Name:
4'-Fluoro-2-methyl-[1,1'-

biphenyl]-4-ol

CAS No.: 67531-81-1

Cat. No.: B3149634

Get Quote

A Note on the Target Compound: Initial searches for "4'-Fluoro-2-methyl-4-hydroxybiphenyl" did

not yield a registered CAS number or substantial technical data. This suggests that the

compound is not a widely available research chemical or may be a novel entity with limited

public documentation. In the spirit of providing a comprehensive technical resource, this guide

will focus on the closely related and well-documented isomer, 4'-Fluoro-4-hydroxybiphenyl

(CAS: 324-94-7). The principles, synthesis, and potential applications discussed herein offer

valuable insights that are broadly applicable to the study of fluorinated biphenyls.

Technical Guide: 4'-Fluoro-4-hydroxybiphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 4'-Fluoro-4-hydroxybiphenyl, a fluorinated biphenyl

derivative of significant interest in materials science and pharmaceutical development. We will

delve into its chemical identity, physicochemical properties, synthesis, and applications, with a

focus on the underlying scientific principles.
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Chemical Identity and Synonyms
4'-Fluoro-4-hydroxybiphenyl is a bifunctional organic compound featuring a biphenyl scaffold

with a hydroxyl group on one phenyl ring and a fluorine atom on the other. This specific

substitution pattern imparts unique properties relevant to its applications.

IUPAC Name: 4-(4-fluorophenyl)phenol[1][2]

CAS Number: 324-94-7[1][2][3][4]

Molecular Formula: C₁₂H₉FO[1][4]

Synonyms:

4'-fluoro-4-hydroxybiphenyl[1]

4'-fluoro[1,1'-biphenyl]-4-ol[1]

4'-Fluorobiphenyl-1-ol

4-Hydroxy-4'-fluorobiphenyl

p-(p-Fluorophenyl)phenol

Physicochemical and Spectroscopic Data
The physicochemical properties of 4'-Fluoro-4-hydroxybiphenyl are crucial for its handling,

purification, and application. The presence of both a hydrogen bond donor (hydroxyl group) and

a highly electronegative fluorine atom influences its melting point, solubility, and electronic

characteristics.
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Property Value Source

Molecular Weight 188.20 g/mol [2][4][5]

Appearance
White to off-white crystalline

powder

Melting Point 152 °C [6]

Canonical SMILES
C1=CC(=CC=C1C2=CC=C(C=

C2)F)O
[1][7]

InChI Key
QSJNKJGPJVOGPK-

UHFFFAOYSA-N
[1][7]

Topological Polar Surface Area 20.2 Å² [1]

XlogP (predicted) 3.3 [7]

Synthesis of 4'-Fluoro-4-hydroxybiphenyl
The most prevalent and efficient method for synthesizing 4'-Fluoro-4-hydroxybiphenyl is the

Suzuki-Miyaura cross-coupling reaction.[8][9] This palladium-catalyzed reaction forms a

carbon-carbon bond between an aryl halide and an organoboron compound.[10][11] Its mild

reaction conditions and tolerance for a wide range of functional groups make it a cornerstone of

modern organic synthesis.[12][13]

The choice of the Suzuki-Miyaura reaction is predicated on its reliability and high yield for

constructing biaryl systems. The catalytic cycle involves three key steps:

Oxidative Addition: A Palladium(0) catalyst inserts into the aryl-halide bond, forming a Pd(II)

complex.

Transmetalation: The organoboron species transfers its organic group to the Pd(II) complex,

a step that is facilitated by a base.

Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are

eliminated, regenerating the Pd(0) catalyst and forming the desired biphenyl.
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The use of a base is critical to activate the organoboron compound for transmetalation. The

choice of catalyst, ligand, base, and solvent system is crucial for optimizing the reaction yield

and purity.[9]

This protocol describes a representative synthesis of 4'-Fluoro-4-hydroxybiphenyl from 4-

bromophenol and 4-fluorophenylboronic acid.

Materials:

4-Bromophenol

4-Fluorophenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃) or other suitable phosphine ligand

Potassium carbonate (K₂CO₃) or other suitable base

Toluene and Water (solvent system)

Ethyl acetate (for extraction)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate (eluent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-bromophenol (1.0 eq), 4-fluorophenylboronic acid (1.2 eq), and potassium

carbonate (2.5 eq).

Catalyst Addition: Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).
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Solvent Addition: Add a mixture of toluene and water (e.g., 4:1 v/v).

Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15

minutes to remove oxygen, which can deactivate the palladium catalyst.[9]

Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the

reaction progress using Thin Layer Chromatography (TLC). The reaction is typically

complete within 4-12 hours.

Workup:

Cool the reaction mixture to room temperature.

Dilute with water and transfer to a separatory funnel.

Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure 4'-Fluoro-4-hydroxybiphenyl.[8]
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Caption: A flowchart of the synthesis of 4'-Fluoro-4-hydroxybiphenyl.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications and Significance
The unique combination of a hydroxyl group and a fluorine atom on the biphenyl scaffold

makes 4'-Fluoro-4-hydroxybiphenyl a valuable building block in several high-technology fields.

Liquid Crystals: Biphenyl derivatives are fundamental components of liquid crystal displays

(LCDs). The rigid biphenyl core provides the necessary structural anisotropy, while terminal

groups like hydroxyl and fluoro moieties influence the dielectric anisotropy and other

mesomorphic properties. 4'-Fluoro-4-hydroxybiphenyl serves as a key intermediate in the

synthesis of more complex liquid crystal molecules.[9][12]
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Pharmaceuticals and Agrochemicals: The biphenyl motif is a "privileged scaffold" in

medicinal chemistry, appearing in numerous bioactive compounds. The introduction of a

fluorine atom can significantly enhance a drug's metabolic stability, bioavailability, and

binding affinity. The hydroxyl group provides a site for further functionalization or can act as a

key pharmacophoric feature. This compound is therefore a valuable starting material for the

synthesis of novel therapeutic agents.

Organic Electronics: Fluorinated aromatic compounds are of interest in the development of

organic semiconductors and optoelectronic materials due to their distinct electronic

properties and enhanced stability.[9]

Safety and Handling
As with all laboratory chemicals, 4'-Fluoro-4-hydroxybiphenyl should be handled with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. It is advisable to work in a well-ventilated area or a fume hood. For detailed safety

information, consult the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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